Cas no 212078-71-2 (Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro-)

• Product Name: Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro-
• CAS No: 212078-71-2
• MF: C₉H₅FOS
• MW: 180.198804616928
• MDL: MFCD18451485
• CID: 3908826
• PubChem ID: 18466993
• Update Time: 2025-06-20

Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro-
• 6-fluoro-1-benzothiophene-2-carbaldehyde
• 6-fluorobenzo[b]thiophene-2-carbaldehyde
• 212078-71-2
• SCHEMBL6963606
• DB-086455
• MFCD18451485
• AKOS017969300
• 6-Fluorobenzo[b]thiophene-2-carboxaldehyde
• DTXSID701264597
• CS-0324006
• 6-Fluoro-benzo[b]thiophene-2-carbaldehyde
• AS-6210

• MDL： MFCD18451485
• Inchi： 1S/C9H5FOS/c10-7-2-1-6-3-8(5-11)12-9(6)4-7/h1-5H
• InChI Key： DYXDGBIIKCSDBL-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 180.00451411g/mol
• Monoisotopic Mass: 180.00451411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro-

Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro- (CAS No. 212078-71-2): A Comprehensive Overview in Modern Chemical Biology

Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro-, identified by its CAS number 212078-71-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzothiophene family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a fluoro substituent at the 6-position enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The benzothiophene core is a fused ring system consisting of a benzene ring and a thiophene ring, connected at the 2 and 3 positions. This structural motif is widely found in natural products and pharmaceuticals, contributing to its biological relevance. The aldehyde functionality at the 2-position of the benzothiophene ring introduces reactivity that can be exploited in synthetic chemistry, enabling further derivatization and functionalization. The fluorine atom, being highly electronegative, influences the electronic properties of the molecule, potentially modulating its interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their unique metabolic stability and improved binding affinity. Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro- exemplifies this trend, as it combines the structural features of benzothiophene with the pharmacological benefits of fluorination. Studies have demonstrated that fluorine substitution can enhance the bioavailability and efficacy of drugs by influencing their pharmacokinetic profiles. This compound has been explored in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro- is its potential as a building block for more complex molecules. The aldehyde group serves as a versatile handle for further chemical modifications, allowing researchers to design novel derivatives with tailored properties. For instance, condensation reactions with hydrazines or phenols can yield Schiff bases or heterocyclic compounds with enhanced biological activity. Additionally, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or alkyl groups at various positions within the benzothiophene scaffold.

The fluorine atom at the 6-position exerts a significant influence on the electronic distribution within the molecule. This can lead to changes in dipole moment, lipophilicity, and hydrogen bonding capabilities, all of which are critical factors in drug-receptor interactions. Computational studies have shown that fluorination can shift the energy landscape of molecular binding sites, potentially leading to higher affinity and selectivity for biological targets. This has made Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro- a subject of interest for medicinal chemists seeking to optimize lead compounds.

In the realm of oncology research, benzothiophene derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The combination of benzothiophene and fluorine substituents has been particularly effective in this context. For example, studies have highlighted the potential of Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro- as an inhibitor of tyrosine kinases, which play a crucial role in signal transduction pathways that drive tumor growth. Preclinical data suggest that derivatives of this compound exhibit potent antitumor activity by disrupting aberrant signaling networks.

The synthesis of Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro- involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the Friedel-Crafts acylation of thiophene derivatives followed by Vilsmeier-Haack formylation to introduce the aldehyde group at the desired position. Subsequent fluorination can be achieved using electrophilic aromatic substitution reactions or metal-catalyzed cross-coupling techniques. These synthetic strategies provide access to a library of related compounds for structural-activity relationship (SAR) studies.

The pharmacokinetic properties of Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro- have been carefully evaluated through in vitro and in vivo studies. Fluorination has been shown to improve metabolic stability by preventing oxidative degradation pathways that are common for aldehydes. Additionally, fluorine substitution can enhance passive membrane permeability, facilitating better absorption and distribution within the body. These attributes make it an attractive candidate for oral administration in drug formulations.

In conclusion, Benzo[b]thiophene-2-carboxaldehyde, 6-fluoro- (CAS No. 212078-71-2) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and pharmacological benefits position it as a valuable scaffold for developing novel therapeutic agents. The combination of benzothiophene with fluoro substitution offers opportunities for designing molecules with enhanced efficacy and selectivity against various diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts in the coming years.